1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• IUPAC Name: tert-butyl(2-isocyanatopropan-2-yl)diazene
• InChI: InChI=1S/C8H15N3O/c1-7(2,3)10-11-8(4,5)9-6-12/h1-5H3
• InChI Key: BJABUROLFMMCQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N=NC(C)(C)N=C=O

Description

1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene is a useful research compound. Its molecular formula is C8H15N3O and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 40.5 grams (0.5 moles) of potassium cyanate in 250 ml of 75% aqueous isopropanol in a 2 liter jacketed reactor, cooled to 5° C., was added the above pentane solution of 2-t-butylazo-2-chloropropane over 15 minutes, holding the reaction temperature at 10°-20° C. After the addition was complete, the reaction mixture was stirred an additional 2 hours at room temperature, 500 ml of water added and the reaction stirred until the salts dissolved. The pentane layer was separated, washed with 250 ml water, 250 ml 10% NaHCO3 solution, dried over anhydrous Na2SO4, filtered and the pentane evaporated under reduced pressure to leave 59.6 grams (70% overall crude yield) of a yellow liquid. The product had a strong broad band at 2225 cm-1 in its infrared spectrum.